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Compound of Interest

2-(6-Methylbenzofuran-3-
Compound Name:
yl)acetate

Cat. No.: B115163

Comparative Safety Profile of 2-(6-
Methylbenzofuran-3-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety profile of 2-(6-Methylbenzofuran-3-
yl)acetate. Due to the limited publicly available safety data for this specific compound, this
analysis contextualizes its potential hazards by comparing it with structurally related
benzofuran derivatives and a common laboratory solvent, methyl acetate. This guide is
intended to inform on safe handling practices and highlight areas where further toxicological
assessment may be required.

Executive Summary

Direct experimental safety data for 2-(6-Methylbenzofuran-3-yl)acetate is scarce. However,
information from suppliers indicates that the related compound, 2-(6-methyl-1-benzofuran-3-
yl)acetic acid, is classified as a skin irritant.[1] For a more comprehensive understanding, this
guide draws comparisons with Methyl 2-(6-hydroxybenzofuran-3-yl)acetate, the broader class
of benzofuran derivatives, and Methyl Acetate. Benzofuran derivatives, as a class, exhibit a
wide range of biological activities, and their toxicological profiles can vary significantly with
substitution.[2][3][4] Therefore, caution is advised when handling 2-(6-Methylbenzofuran-3-
yl)acetate, and appropriate personal protective equipment should be used.
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Data Presentation

Table 1: GHS Hazard Comparison

. . Hazard
Compound GHS Pictogram(s) Signal Word
Statement(s)
2-(6-Methyl-1- .
] H315: Causes skin

benzofuran-3- Warning o

irritation[1]
yl)acetate

H315: Causes skin

irritationH319: Causes
Methyl 2-(6-

serious eye

hydroxybenzofuran-3-  Warning S
irritationH335: May

yl)acetate )
cause respiratory

irritation[5]

H226: Flammable
liquid and
vapourH351:
Suspected of causing
cancerH373: May

2,3-Benzofuran Warning cause dar.nage 0
organs (Liver) through
prolonged or repeated
exposureH412:
Harmful to aquatic life
with long lasting

effects[6]

H225: Highly
flammable liquid and
vaporH319: Causes
Methyl Acetate Danger serious eye
irritationH336: May
cause drowsiness or

dizziness[7]
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ble 2: Physical and Toxicoloaical :

Methyl 2-(6-
2-(6-Methyl-1-
hydroxybenzof 2,3-
Property benzofuran-3- Methyl Acetate
uran-3- Benzofuran
yl)acetate
yl)acetate
Molecular
C12H1202[1] C11H1004[5] C8H60 C3H602
Formula
Molecular Weight  190.19 g/mol [1] 206.20 g/mol [5] 118.13 g/mol 74.08 g/mol
] ] ] 3,705 mg/kg
Acute Oral LD50  Not available Not available Not available )
(rabbit)[7]
) o Causes skin Causes skin No information No irritant
Skin Irritation L L )
irritation[1] irritation[5] available[6] effect[7]
o ) Causes serious No information o
Eye Irritation Not available o ] Irritating effect[7]
eye irritation[5] available[6]
) . Suspected of
Carcinogenicity . N . _
Not listed Not classified[5] causing Not listed[7]

(IARC) cancer[6]

Experimental Protocols

Detailed experimental protocols for assessing the safety of new chemical entities are provided
by organizations such as the Organisation for Economic Co-operation and Development
(OECD). Below are brief descriptions of key assays relevant to the hazards identified for the
compared compounds.

Acute Dermal Irritation/Corrosion (OECD Guideline 404): This test determines the potential of a
substance to cause irreversible (corrosion) or reversible (irritation) skin damage. The test
substance is applied to the shaved skin of a rabbit for a defined period. The skin is then
observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD Guideline 405): This method evaluates the potential for a
substance to produce irritation or damage to the eye. A small amount of the test substance is
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applied to the eye of a rabbit. The eye is then examined for effects on the cornea, iris, and
conjunctiva at specific time points.

Acute Oral Toxicity (OECD Guideline 423): This study provides information on the health
hazards likely to arise from a single, short-term oral exposure to a substance. The test
substance is administered to a group of rodents at a specific dose level. The animals are
observed for signs of toxicity and mortality over a set period.

Mandatory Visualization
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General Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for the safety assessment of a new chemical compound.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b115163?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

The available data on 2-(6-Methylbenzofuran-3-yl)acetate is insufficient to form a complete
safety profile. The GHS classification of the closely related acetic acid derivative suggests that
it is a skin irritant.[1] Broader comparisons within the benzofuran class reveal a wide spectrum
of potential biological effects, from therapeutic to toxic, including suspected carcinogenicity in
the case of the parent 2,3-benzofuran.[6]

Given these considerations, it is imperative that researchers, scientists, and drug development
professionals handle 2-(6-Methylbenzofuran-3-yl)acetate with a high degree of caution.
Standard laboratory safety protocols, including the use of gloves, safety glasses, and a lab
coat, are essential. Work in a well-ventilated area is also recommended. Further experimental
investigation into the toxicological properties of 2-(6-Methylbenzofuran-3-yl)acetate is
necessary to establish a definitive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b115163#comparative-analysis-of-the-safety-profile-
of-2-6-methylbenzofuran-3-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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